Cas no 864156-93-4 (4-(prop-2-en-1-yloxy)phenylmethanethiol)

• Product Name: 4-(prop-2-en-1-yloxy)phenylmethanethiol
• CAS No: 864156-93-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 4253959
• PubChem ID: 22242087
• Update Time: 2025-06-12

4-(prop-2-en-1-yloxy)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 4-(2-propenyloxy)-
• Benzenemethanethiol, 4-(2-propen-1-yloxy)-
• 4-(prop-2-en-1-yloxy)phenylmethanethiol
• SCHEMBL4512907
• EN300-1288109
• 864156-93-4
• ZZUPZSRZTWIEGJ-UHFFFAOYSA-N
• 957227-68-8
• [4-(prop-2-en-1-yloxy)phenyl]methanethiol
• 4-(2-PROPEN-1-YLOXY)-BENZENEMETHANETHIOL
• (4-Allyloxy-phenyl)-methanethiol

• Inchi： 1S/C10H12OS/c1-2-7-11-10-5-3-9(8-12)4-6-10/h2-6,12H,1,7-8H2
• InChI Key： ZZUPZSRZTWIEGJ-UHFFFAOYSA-N
• SMILES： C1(CS)=CC=C(OCC=C)C=C1

Computed Properties

• Exact Mass: 180.061
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 10.2A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(prop-2-en-1-yloxy)phenylmethanethiol

Comprehensive Analysis of 4-(prop-2-en-1-yloxy)phenylmethanethiol (CAS No. 864156-93-4): Properties, Applications, and Innovations

4-(prop-2-en-1-yloxy)phenylmethanethiol (CAS No. 864156-93-4) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique molecular structure. The compound features a thiol (-SH) functional group and an allyl ether moiety, making it a versatile intermediate for polymerization, surface modification, and pharmaceutical research. Its CAS number 864156-93-4 is frequently searched in academic databases, reflecting growing interest in its applications.

Recent studies highlight the role of 4-(prop-2-en-1-yloxy)phenylmethanethiol in click chemistry and bio-conjugation, aligning with the trend toward sustainable and efficient synthetic methods. Researchers are exploring its potential in nanotechnology, particularly for self-assembled monolayers (SAMs) on gold surfaces, a hot topic in wearable electronics and biosensors. The compound’s allyl group also enables photo-crosslinking, relevant to 3D printing and advanced coatings.

From an industrial perspective, CAS 864156-93-4 is valued for its stability and reactivity under mild conditions. A 2023 market analysis noted rising demand for such high-purity intermediates in OLED materials and flexible displays, addressing queries like “thiol-based compounds for electronics.” Its low toxicity profile (compared to traditional thiols) further supports adoption in biocompatible materials.

Environmental considerations are another focus. The compound’s potential in green chemistry is underscored by its compatibility with solvent-free reactions and catalytic processes, answering searches such as “eco-friendly thiol derivatives.” Innovations like microwave-assisted synthesis of 4-(prop-2-en-1-yloxy)phenylmethanethiol reduce energy use, a key concern in sustainable manufacturing.

Quality control is critical for CAS 864156-93-4. Analytical techniques like HPLC and GC-MS ensure purity, while NMR spectroscopy confirms structural integrity. These protocols address frequent questions about “characterization of sulfur-containing compounds” in peer-reviewed literature.

In summary, 4-(prop-2-en-1-yloxy)phenylmethanethiol bridges gaps between academia and industry, with applications spanning smart materials, biomedical engineering, and environmental science. Its CAS number 864156-93-4 serves as a gateway for researchers exploring next-generation functional materials.